3-{5-[(4-fluorobenzyl)sulfanyl]-4-phenyl-4H-1,2,4-triazol-3-yl}pyridine

• Molecular Formula: C20H15FN4S
• Molecular Weight: 362.4 g/mol
• IUPAC Name: 3-[5-[(4-fluorophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C20H15FN4S/c21-17-10-8-15(9-11-17)14-26-20-24-23-19(16-5-4-12-22-13-16)25(20)18-6-2-1-3-7-18/h1-13H,14H2
• InChI Key: YWXCTEUTYMYZIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)F)C4=CN=CC=C4

Description

3-(5-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE is a complex organic compound that belongs to the class of triazole derivatives.

Preparation Methods

The synthesis of 3-(5-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE typically involves multi-step reactions starting from readily available precursors. One common method involves the reaction of 4-fluorobenzyl chloride with sodium sulfide to form 4-fluorobenzyl sulfide. This intermediate is then reacted with 4-phenyl-4H-1,2,4-triazole-3-thiol in the presence of a base to yield the desired compound . Industrial production methods may involve optimization of reaction conditions such as temperature, solvent, and catalyst to improve yield and purity .

Chemical Reactions Analysis

3-(5-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride to yield corresponding reduced products.

Substitution: The triazole ring can undergo nucleophilic substitution reactions with various nucleophiles under appropriate conditions.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Biology: It exhibits significant biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: The compound has potential therapeutic applications due to its ability to interact with various biological targets.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 3-(5-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The triazole ring is known to interact with metal ions and other biomolecules, which can influence the compound’s activity .

Comparison with Similar Compounds

3-(5-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE can be compared with other triazole derivatives such as:

1,2,4-Triazole: A simpler triazole derivative with broad-spectrum biological activities.

4-Phenyl-1,2,4-Triazole: Similar in structure but lacks the fluorophenyl and pyridine moieties, which may affect its biological activity.

4-Fluorophenyl-1,2,4-Triazole: Contains the fluorophenyl group but lacks the pyridine moiety, leading to different properties and applications.

The uniqueness of 3-(5-{[(4-FLUOROPHENYL)METHYL]SULFANYL}-4-PHENYL-4H-1,2,4-TRIAZOL-3-YL)PYRIDINE lies in its specific combination of functional groups, which confer distinct chemical and biological properties.